![molecular formula C13H20ClNO3S B2977646 3-butoxy-4-chloro-N-propylbenzenesulfonamide CAS No. 1018135-82-4](/img/structure/B2977646.png)
3-butoxy-4-chloro-N-propylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-butoxy-4-chloro-N-propylbenzenesulfonamide, also known as BPB, is a chemical compound that has been widely used in scientific research. BPB is a sulfonamide compound that has been used as a tool for studying chloride channels and transporters. It is a potent and selective blocker of the ClC-3 chloride channel and has been used to investigate the role of ClC-3 in various physiological processes.
Mechanism of Action
3-butoxy-4-chloro-N-propylbenzenesulfonamide is a potent and selective blocker of the ClC-3 chloride channel. It binds to the channel pore and inhibits chloride ion transport through the channel. The mechanism of action of this compound has been studied extensively, and it has been shown that this compound binds to the ClC-3 channel with high affinity and specificity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit insulin secretion in pancreatic beta-cells, which suggests that ClC-3 may play a role in insulin secretion. This compound has also been shown to inhibit cell proliferation and induce apoptosis in various cell types, including cancer cells. These effects suggest that ClC-3 may play a role in cell growth and survival.
Advantages and Limitations for Lab Experiments
3-butoxy-4-chloro-N-propylbenzenesulfonamide has several advantages as a research tool. It is a potent and selective blocker of the ClC-3 chloride channel, which allows for specific investigation of the role of ClC-3 in various physiological processes. This compound is also stable and easy to handle, which makes it a convenient tool for laboratory experiments.
However, there are also some limitations to the use of this compound. It is a sulfonamide compound, which may limit its use in certain experimental systems. Additionally, this compound has been shown to have off-target effects on other chloride channels, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 3-butoxy-4-chloro-N-propylbenzenesulfonamide. One area of interest is the role of ClC-3 in insulin secretion and glucose homeostasis. This compound has been shown to inhibit insulin secretion, but the precise mechanism of this effect is not yet fully understood. Further research is needed to investigate the role of ClC-3 in insulin secretion and its potential as a target for diabetes treatment.
Another area of interest is the role of ClC-3 in cancer. This compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, suggesting that ClC-3 may play a role in cancer growth and survival. Further research is needed to investigate the potential of ClC-3 as a target for cancer therapy.
Conclusion:
In conclusion, this compound is a potent and selective blocker of the ClC-3 chloride channel that has been widely used as a tool for studying chloride channels and transporters. It has a range of biochemical and physiological effects and has been used to investigate the role of ClC-3 in various physiological processes. While there are some limitations to the use of this compound, it remains a valuable tool for laboratory experiments. Future research on this compound may shed light on the role of ClC-3 in insulin secretion, cancer, and other physiological processes.
Synthesis Methods
The synthesis of 3-butoxy-4-chloro-N-propylbenzenesulfonamide involves the reaction of 3-butoxy-4-chlorobenzenesulfonyl chloride with n-propylamine in the presence of a base. The reaction yields this compound as a white solid with a melting point of 98-100 °C. The purity of the compound can be confirmed by NMR and mass spectrometry.
Scientific Research Applications
3-butoxy-4-chloro-N-propylbenzenesulfonamide has been widely used as a tool for studying ClC-3 chloride channels and transporters. ClC-3 is a member of the ClC family of chloride channels and transporters, which are involved in a wide range of physiological processes, including cell volume regulation, transepithelial transport, and acidification of intracellular organelles. This compound has been used to investigate the role of ClC-3 in various physiological processes, including insulin secretion, cell proliferation, and apoptosis.
properties
IUPAC Name |
3-butoxy-4-chloro-N-propylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20ClNO3S/c1-3-5-9-18-13-10-11(6-7-12(13)14)19(16,17)15-8-4-2/h6-7,10,15H,3-5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPYDZJQWLECRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=CC(=C1)S(=O)(=O)NCCC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.